Cas no 55675-72-4 (Thiomorpholine, 4-methyl-)

• Product Name: Thiomorpholine, 4-methyl-
• CAS No: 55675-72-4
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 351222
• PubChem ID: 523249
• Update Time: 2025-04-19

Thiomorpholine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-methyl-
• 4-methylthiomorpholine
• methylthiomorpholine
• 55675-72-4
• DTXSID30335170
• SCHEMBL124804
• BS-34536
• N-Methylthiomorpholine

• Inchi： 1S/C5H11NS/c1-6-2-4-7-5-3-6/h2-5H2,1H3
• InChI Key： KDTVWEHAAISPNW-UHFFFAOYSA-N
• SMILES： S1CCN(C)CC1

Computed Properties

• Exact Mass: 117.06133
• Monoisotopic Mass: 117.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24